MOFs-derived porous Mn2O3 as high-performance anode material for Li-ion battery†
Journal of Materials Chemistry A Pub Date: 2015-01-14 DOI: 10.1039/C4TA06292B
Abstract
MOFs-derived porous Mn2O3 have been synthesized by the high-temperature calcination of a metal–organic framework, [Mn(Br4-bdc)(4,4′-bpy)(H2O)2]n (Br4-bdc = tetrabromoterephthalate and 4,4′-bpy = 4,4′-bipyridine). The porous Mn2O3 as an anode material for lithium ion batteries displays excellent performances, 705 mA h g−1 after 250 cycles at 1 A g−1.
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